N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide

• Molecular Formula: C6H12N4O2S
• Molecular Weight: 204.25 g/mol
• IUPAC Name: N-[2-(4-aminopyrazol-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C6H12N4O2S/c1-13(11,12)9-2-3-10-5-6(7)4-8-10/h4-5,9H,2-3,7H2,1H3
• InChI Key: WBJQYYIILBDLRO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCN1C=C(C=N1)N

Description

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C6H12N4O2S and its molecular weight is 204.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(2-(4-nitro-1H-pyrazol-1-yl)ethyl)methanesulfonamide (880 mg) obtained in Step A of Example 349 in ethanol (30 mL) was added 10% palladium-carbon (200 mg), and the mixture was stirred at room temperature for 3 hr under hydrogen atmosphere (at normal pressures). The palladium carbon was removed by filtration through Celite, and the solvent was evaporated under reduced pressure to give the title compound (860 mg).